3-Hydroxy Nevirapine-d3
3-Hydroxy Nevirapine-d3
A labeled metabolite of Nevirapine.
Brand Name:
Vulcanchem
CAS No.:
1346602-85-4
VCID:
VC0138810
InChI:
InChI=1S/C15H14N4O2/c1-8-11(20)7-17-14-12(8)18-15(21)10-3-2-6-16-13(10)19(14)9-4-5-9/h2-3,6-7,9,20H,4-5H2,1H3,(H,18,21)/i1D3
SMILES:
CC1=C2C(=NC=C1O)N(C3=C(C=CC=N3)C(=O)N2)C4CC4
Molecular Formula:
C15H14N4O2
Molecular Weight:
285.32 g/mol
3-Hydroxy Nevirapine-d3
CAS No.: 1346602-85-4
Cat. No.: VC0138810
Molecular Formula: C15H14N4O2
Molecular Weight: 285.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled metabolite of Nevirapine. |
|---|---|
| CAS No. | 1346602-85-4 |
| Molecular Formula | C15H14N4O2 |
| Molecular Weight | 285.32 g/mol |
| IUPAC Name | 2-cyclopropyl-6-hydroxy-7-(trideuteriomethyl)-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one |
| Standard InChI | InChI=1S/C15H14N4O2/c1-8-11(20)7-17-14-12(8)18-15(21)10-3-2-6-16-13(10)19(14)9-4-5-9/h2-3,6-7,9,20H,4-5H2,1H3,(H,18,21)/i1D3 |
| Standard InChI Key | DANIONWINZEYME-FIBGUPNXSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C1=C2C(=NC=C1O)N(C3=C(C=CC=N3)C(=O)N2)C4CC4 |
| SMILES | CC1=C2C(=NC=C1O)N(C3=C(C=CC=N3)C(=O)N2)C4CC4 |
| Canonical SMILES | CC1=C2C(=NC=C1O)N(C3=C(C=CC=N3)C(=O)N2)C4CC4 |
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